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Compound of Interest

Compound Name: Calcichrome

Cat. No.: B1207837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcichrome is a highly sensitive and specific metallochromic indicator used for the

spectrophotometric determination of calcium. Its ability to form a stable, colored complex with

calcium ions allows for accurate quantification in various biological and chemical samples. This

document provides detailed protocols for the preparation and storage of Calcichrome reagent,

ensuring optimal performance and reproducibility in your experiments.

Data Presentation
The following table summarizes the key quantitative parameters for the preparation and

storage of Calcichrome reagent.
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Parameter Value Notes

Reagent Preparation

Calcichrome Concentration 4 x 10⁻⁴ M
Optimal concentration for

spectrophotometric analysis.

Solvent High-purity, deionized water
Ensure the water is free from

interfering ions.

Buffer System
0.1 M Borate Buffer or 0.1 M

Tris-HCl Buffer

Both are suitable for

maintaining the required pH.

The choice may depend on the

specific experimental matrix

and potential interferences.

Final pH 8.5
Critical for the formation of the

calcium-Calcichrome complex.

Storage Conditions

Solid Calcichrome

Temperature Cool, dry place

Avoid exposure to high

temperatures and humidity.[1]

[2]

Atmosphere Well-ventilated
Store in a well-ventilated area.

[1][2]

Container Tightly closed

Protect from moisture, as the

compound can be

hygroscopic.[1][2]

Incompatibilities Strong oxidizing agents
Store away from strong

oxidants.[1]

Prepared Reagent Solution

Temperature 2-8°C (Refrigerated) To minimize degradation.

Light Conditions
Protected from light (Amber

container)

Azo dyes can be light-

sensitive.
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Shelf Life
Prepare fresh daily for optimal

results.

The stability of the aqueous

solution has not been

definitively established. For

best practice, use immediately

after preparation.

Experimental Protocols
Materials

Calcichrome (Molar Mass: approx. 1112.78 g/mol )

Boric Acid

Sodium Borate (Borax)

Tris(hydroxymethyl)aminomethane (Tris Base)

Hydrochloric Acid (HCl)

High-purity, deionized water

Calibrated pH meter

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Amber glass storage bottle

Preparation of 0.1 M Borate Buffer (pH 8.5)
Prepare a 0.1 M Boric Acid solution: Dissolve 6.18 g of Boric Acid in 1 L of deionized water.

Prepare a 0.1 M Sodium Borate solution: Dissolve 38.14 g of Sodium Borate decahydrate in

1 L of deionized water.
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Mix the solutions: Start with the 0.1 M Boric Acid solution and add the 0.1 M Sodium Borate

solution while monitoring the pH with a calibrated pH meter.

Adjust pH: Continue adding the Sodium Borate solution until the pH of the mixture reaches

8.5.

Preparation of 0.1 M Tris-HCl Buffer (pH 8.5)
Dissolve Tris Base: Dissolve 12.11 g of Tris Base in approximately 800 mL of deionized

water.

Adjust pH: While stirring, slowly add concentrated HCl to the Tris solution until the pH

reaches 8.5. Use a calibrated pH meter to monitor the pH.

Adjust to final volume: Once the desired pH is achieved, add deionized water to bring the

final volume to 1 L.

Preparation of 4 x 10⁻⁴ M Calcichrome Reagent Solution
Weigh Calcichrome: Accurately weigh out approximately 0.445 g of Calcichrome powder.

Dissolve in Buffer: Quantitatively transfer the weighed Calcichrome into a 1 L volumetric

flask. Add approximately 800 mL of the prepared 0.1 M Borate Buffer or 0.1 M Tris-HCl

Buffer (pH 8.5).

Ensure Complete Dissolution: Place a magnetic stir bar in the flask and stir the solution until

the Calcichrome is completely dissolved. Gentle warming may be applied if necessary, but

allow the solution to return to room temperature before final volume adjustment.

Adjust to Final Volume: Once the Calcichrome is fully dissolved and the solution is at room

temperature, carefully add the same buffer to bring the final volume to the 1 L mark.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the prepared reagent to a clean, clearly labeled amber glass bottle and

store it in the refrigerator at 2-8°C. For best results, prepare this reagent fresh on the day of

use.
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Mandatory Visualizations

Reagent Preparation Reagent Storage

Weigh Calcichrome Powder Dissolve in pH 8.5 Buffer
0.445 g/L

Adjust to Final Volume
~800 mL

Mix Thoroughly
to 1 L

Transfer to Amber Bottle Store at 2-8°C Use Fresh Daily

Click to download full resolution via product page

Caption: Workflow for Calcichrome Reagent Preparation and Storage.

Calcium Ions (Ca²⁺)

Ca²⁺-Calcichrome Complex
(Colored)

Calcichrome Reagent
(pH 8.5)

Spectrophotometric
Measurement
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Quantification of Calcium
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Caption: Conceptual Pathway for Calcium Quantification using Calcichrome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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